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Compound of Interest

Compound Name:
O-Benzyl Posaconazole-4-

hydroxyphenyl-d4

Cat. No.: B131116 Get Quote

For researchers, scientists, and professionals in drug development, the accurate measurement

of posaconazole concentrations is critical for pharmacokinetic studies, therapeutic drug

monitoring, and quality control. This guide provides a comparative overview of the limit of

detection (LOD) and limit of quantification (LOQ) for posaconazole across various analytical

methods, supported by experimental data and detailed protocols.

Quantitative Data Summary
The sensitivity of an analytical method is determined by its LOD, the lowest concentration of an

analyte that can be reliably detected, and its LOQ, the lowest concentration that can be

quantitatively determined with acceptable precision and accuracy.[1] The following table

summarizes the LOD and LOQ values for posaconazole obtained by different analytical

techniques as reported in various studies.
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Analytical
Method

Matrix LOD LOQ Reference

HPLC-UV

Bulk and

Marketed

Dosage Form

0.24 µg/mL 0.74 µg/mL [1]

HPLC-UV
Pharmaceutical

Formulation
0.09 µg/mL 0.27 µg/mL [2]

HPLC-UV
Low-Volume

Plasma
- 50 ng/mL [3]

HPLC with

Fluorescence

Detection

(HPLC-FL)

Human

Plasma/Serum
~0.04 µg/mL 0.1 µg/mL [4]

LC-MS/MS Human Plasma - 2 ng/mL [5]

LC-MS/MS Human Plasma - 5.00 ng/mL [6]

UPLC-MS/MS Plasma - 0.014 µg/mL [7]

HPLC-UV Dog Serum - 0.05 µg/mL [8]

Experimental Protocols
Detailed methodologies are crucial for reproducing and comparing analytical results. Below are

summaries of experimental protocols used to determine the LOD and LOQ of posaconazole.

1. High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

Objective: To develop and validate an HPLC method for the quantification of posaconazole in

bulk and marketed dosage forms.[1]

Instrumentation: Shimadzu HPLC or equivalent system with a UV-Vis detector.[1][9]

Chromatographic Conditions:
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Column: Phenomenex Hyperclone C18 Column or Zorbax SBC18 (250x4.6 mm, 5.0µm).

[1][9]

Mobile Phase: A mixture of methanol and acetonitrile in varying ratios, with a buffer

solution (e.g., sodium dihydrogen phosphate monohydrate adjusted to pH 3.5).[1][9]

Flow Rate: Typically 1.0 to 1.2 mL/min.[8][9]

Detection Wavelength: 262 nm.[1][9]

Injection Volume: 10-20 µL.[1][9]

Sample Preparation:

A stock solution of posaconazole is prepared by accurately weighing and dissolving the

standard in a suitable solvent like acetonitrile or methanol.[1][8]

Working solutions are prepared by diluting the stock solution to the desired concentrations

for linearity studies.[1]

LOD and LOQ Determination: The LOD and LOQ are calculated based on the standard

deviation of the response and the slope of the calibration curve, or determined as 3.3 and 10

times the ratio of the standard deviation of the intercept to the slope of the calibration curve,

respectively.[1][2]

2. Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

Objective: To establish a sensitive method for determining posaconazole concentrations in

human plasma.[5]

Instrumentation: A liquid chromatography system coupled with a tandem mass spectrometer

(e.g., Sciex/API3000).[5]

Chromatographic Conditions:

Mobile Phase: A mixture of acetonitrile, water, and formic acid (e.g., 55:45:0.1, v/v/v).[5]

Flow Rate: 0.25 mL/min.[5]
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Internal Standard: Posaconazole-d4.[5]

Sample Preparation:

Plasma samples are prepared by protein precipitation using acetonitrile.[5]

The supernatant is then injected into the LC-MS/MS system.[5]

LOD and LOQ Determination: The lower limit of quantification (LLOQ) is determined as the

lowest concentration on the calibration curve that can be measured with acceptable

accuracy and precision.[5][10]

Visualizations
Mechanism of Action of Posaconazole

Posaconazole is a triazole antifungal agent that works by inhibiting the enzyme lanosterol 14α-

demethylase (CYP51), which is crucial for the synthesis of ergosterol, a vital component of the

fungal cell membrane.[11][12][13] This inhibition disrupts the integrity and function of the fungal

cell membrane, leading to cell death.[11]
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Caption: Mechanism of action of posaconazole in inhibiting ergosterol synthesis.
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Experimental Workflow for LOD/LOQ Determination

The following diagram illustrates a generalized workflow for determining the LOD and LOQ of

posaconazole using a chromatographic method.

1. Preparation

2. Instrumental Analysis

3. Data Processing & Calculation

4. Validation

Prepare Posaconazole
Standard Stock Solution

Prepare Calibration Standards
(Serial Dilutions)

Prepare Quality Control (QC)
Samples

Inject Samples into
HPLC or LC-MS/MS System

Acquire Chromatographic Data

Plot Calibration Curve
(Peak Area vs. Concentration)

Assess Linearity (R²)
Calculate LOD and LOQ
(e.g., based on slope and

standard deviation of the intercept)

Analyze QC samples at
LOD and LOQ concentrations

to confirm precision and accuracy
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Caption: Generalized workflow for LOD and LOQ determination of posaconazole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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